Cas no 2171356-34-4 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-hydroxypiperidine-3-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-hydroxypiperidine-3-carboxylic acid
• CAS No: 2171356-34-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5993072
• PubChem ID: 165539307
• Update Time: 2025-11-01

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-hydroxypiperidine-3-carboxylic acid
• EN300-1472449
• 2171356-34-4
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-5-hydroxypiperidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-2-7-18(13-25(31)29-14-17(26(32)33)12-19(30)15-29)28-27(34)35-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,17-19,24,30H,2,7,12-16H2,1H3,(H,28,34)(H,32,33)/t17?,18-,19?/m0/s1
• InChI Key： LAGMDJXBSHUACB-XBMUEBEBSA-N
• SMILES： OC1CN(C(C[C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-hydroxypiperidine-3-carboxylic acid

Comprehensive Overview of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-hydroxypiperidine-3-carboxylic acid (CAS No. 2171356-34-4)

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-hydroxypiperidine-3-carboxylic acid (CAS No. 2171356-34-4) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound features a unique structure combining a fluorenylmethoxycarbonyl (Fmoc) protecting group with a hydroxypiperidine-carboxylic acid moiety, making it valuable for drug discovery and bioconjugation applications. Researchers frequently search for Fmoc-protected amino acid derivatives like this compound due to their role in solid-phase peptide synthesis (SPPS), a critical technique in modern biotechnology.

The compound's CAS number 2171356-34-4 ensures precise identification in chemical databases and regulatory documentation. Its molecular structure includes a hexanoyl linker and a 5-hydroxypiperidine-3-carboxylic acid group, which contribute to its solubility and reactivity in organic solvents. Recent trends in peptide-based therapeutics have increased demand for such building blocks, particularly in the development of targeted drug delivery systems and enzyme inhibitors. Common search queries related to this compound include "Fmoc-amino acid applications" and "hydroxypiperidine derivatives in drug design," reflecting its relevance in current medicinal chemistry research.

From a synthetic chemistry perspective, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-hydroxypiperidine-3-carboxylic acid serves as an intermediate in the preparation of bioactive peptides. The Fmoc group provides temporary protection during stepwise peptide elongation, while the hydroxypiperidine moiety offers opportunities for structural diversification. This aligns with the growing interest in conformationally constrained peptides, a hot topic in GPCR-targeted drug development. Analytical techniques such as HPLC and mass spectrometry are typically employed to verify the purity of this compound, addressing another frequent search query: "how to analyze Fmoc-protected compounds."

The pharmacokinetic properties of piperidine-containing compounds have gained attention in recent ADMET studies, making CAS 2171356-34-4 particularly interesting for preclinical research. Its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or bioconjugates. In the context of personalized medicine, such chemical building blocks are essential for developing peptide-based diagnostics and theranostic agents. Researchers often inquire about "stability of Fmoc-protected intermediates" and "piperidine modifications for enhanced bioavailability," highlighting the compound's significance in addressing these challenges.

Market analysis indicates rising demand for high-purity peptide synthesis reagents like 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-hydroxypiperidine-3-carboxylic acid, driven by expanding biopharmaceutical pipelines. The compound's chiral center at the 3-position ensures stereochemical precision in final products, a crucial factor in asymmetric synthesis. Current patent literature reveals applications in neurological disorder treatments and anti-inflammatory agents, correlating with search trends for "peptide drugs for CNS diseases." Storage recommendations typically suggest anhydrous conditions at -20°C to maintain stability, addressing another common user question about "proper handling of Fmoc compounds."

In computational chemistry studies, the 3D conformation of 5-hydroxypiperidine-3-carboxylic acid derivatives has been investigated for molecular docking simulations. This connects to emerging interests in AI-assisted drug design, where researchers frequently search for "scaffolds for virtual screening." The compound's hydrogen bonding capacity and rotatable bonds make it a versatile pharmacophore element in structure-activity relationship (SAR) studies. Recent publications have highlighted similar structures in kinase inhibitor development, particularly for cancer immunotherapy targets, aligning with trending topics in oncology research.

Quality control protocols for CAS 2171356-34-4 emphasize chromatographic purity (>95%) and spectroscopic characterization (NMR, IR). These standards respond to industry demands for reproducible synthetic intermediates in GMP-compliant manufacturing. The compound's logP value and polar surface area have been calculated to predict membrane permeability, addressing frequent queries about "optimizing peptide drug properties." As the peptide therapeutics market grows (projected to exceed $50 billion by 2027), specialized amino acid derivatives like this will remain crucial for advancing next-generation biologics.